Cas no 125630-62-8 (2-Methyltridec-2-EN-6-one)

• Product Name: 2-Methyltridec-2-EN-6-one
• CAS No: 125630-62-8
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 2760788
• PubChem ID: 71340361
• Update Time: 2025-04-21

2-Methyltridec-2-EN-6-one Chemical and Physical Properties

Names and Identifiers

• 2-METHYLTRIDEC-2-EN-6-ONE
• 125630-62-8
• DTXSID10767571
• 2-Methyltridec-2-EN-6-one

• Inchi： 1S/C14H26O/c1-4-5-6-7-8-11-14(15)12-9-10-13(2)3/h10H,4-9,11-12H2,1-3H3
• InChI Key： UJCXNWTYLWMKKX-UHFFFAOYSA-N
• SMILES： O=C(CC/C=C(\C)/C)CCCCCCC

Computed Properties

• Exact Mass: 210.198365449Da
• Monoisotopic Mass: 210.198365449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų